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Compound of Interest

Compound Name: 2-(3-Aminophenyl)ethanol

Cat. No.: B112724 Get Quote

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals handling 2-(3-Aminophenyl)ethanol. Adherence to these

procedures is vital for ensuring personal safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment
(PPE)
2-(3-Aminophenyl)ethanol is a hazardous substance that requires careful handling to prevent

adverse health effects. The primary hazards include skin irritation, serious eye irritation, and

potential respiratory irritation. It is a solid, often appearing as a light brown to dark brown

powder, and is sensitive to air.[1][2][3]

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is mandatory to minimize exposure. The following table outlines

the required equipment.
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PPE Category Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

irritation.[2][4]

Eye & Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for larger quantities.

To protect against dust

particles and splashes causing

eye irritation.[2][4]

Skin & Body Protection

Laboratory coat. For larger

scale operations, chemical-

resistant aprons or coveralls

are recommended.

To prevent contamination of

personal clothing and skin.[4]

[5]

Respiratory Protection

A NIOSH/MSHA-approved

respirator with a P2 filter is

necessary when dust is

generated or ventilation is

inadequate.[5]

To prevent inhalation of dust

that may cause respiratory

irritation.

Chemical Properties and Storage
Proper storage is critical to maintain the chemical's integrity and prevent hazardous situations.

Physicochemical Data:

Property Value

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

Appearance Light brown to dark brown/black solid[1][2][3]

Melting Point 51-53 °C / 104-108 °C[2][3]

Boiling Point 293 °C[3]

Flash Point 131 °C[3]

Density 1.124 g/cm³[3]
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Storage Protocol:

Atmosphere: Store under an inert gas (e.g., argon, nitrogen) as the material is air-sensitive.

[6]

Container: Keep the container tightly closed in a dry and well-ventilated place.[4][6]

Location: Store in a cool, dry, dark, and locked area, away from incompatible materials such

as strong oxidizing agents, acid anhydrides, and acid chlorides.[1][2][4]

Ventilation: Ensure the storage area is well-ventilated.[4]

Operational Plans: Step-by-Step Guidance
Handling Protocol
Preparation:

Read and understand the Safety Data Sheet (SDS) for 2-(3-Aminophenyl)ethanol before

starting any work.[2]

Ensure a chemical fume hood is operational and available.[7]

Verify that an emergency shower and eyewash station are accessible.[6]

Don all required PPE as specified in the table above.

Procedure:

Conduct all weighing and transfer operations within a chemical fume hood to minimize dust

inhalation.[7]

Avoid creating dust.[2]

Use dedicated spatulas and glassware.

After handling, wash hands and any exposed skin thoroughly with soap and water.[2][4]

Immediately clean any contaminated surfaces.
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Change any contaminated clothing before leaving the laboratory.

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air and keep them

in a position comfortable for breathing. If the

person feels unwell, seek medical attention.[2]

[4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected skin with plenty of soap and

water. If skin irritation develops, seek medical

attention.[2][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.[2][4]

Ingestion

Do NOT induce vomiting. Have the victim drink

water (two glasses at most). Seek immediate

medical attention.

Spill Management Protocol
In the event of a spill, follow these steps to ensure safe cleanup.

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Prevent the spill from spreading and entering drains.

Personal Protection: Wear all required PPE, including respiratory protection.
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Cleanup (Dry Spill): Gently sweep or scoop the solid material into a suitable, labeled

container for hazardous waste. Avoid generating dust.[2]

Decontaminate: Clean the affected area thoroughly with an appropriate solvent and then

soap and water.

Dispose: Seal the container with the spilled material and dispose of it as hazardous waste.

Disposal Plan
Waste Disposal
All waste containing 2-(3-Aminophenyl)ethanol, including empty containers, contaminated

PPE, and spill cleanup materials, must be treated as hazardous waste.

Procedure:

Collection: Collect all chemical waste in a clearly labeled, sealed, and appropriate hazardous

waste container.

Labeling: Label the container with "Hazardous Waste" and the full chemical name: "2-(3-
Aminophenyl)ethanol".

Disposal: Dispose of the waste through a licensed professional waste disposal service in

accordance with all local, regional, and national regulations.[4][6] Do not dispose of this

chemical down the drain.

Workflow Visualization
The following diagram illustrates the standard workflow for safely handling and disposing of 2-
(3-Aminophenyl)ethanol.
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Caption: Workflow for safe handling and disposal of 2-(3-Aminophenyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2-(3-Aminophenyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112724#personal-protective-equipment-for-handling-
2-3-aminophenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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